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Compound of Interest

Compound Name: 2-lodobenzyl bromide

Cat. No.: B1589116

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties,
reactivity, and handling of 2-lodobenzyl bromide. The information is intended to support
laboratory research and development activities.

Chemical Identity and Physical Properties

2-lodobenzyl bromide, also known as a-Bromo-2-iodotoluene, is a disubstituted aromatic
compound. It serves as a valuable building block in organic synthesis, particularly in the
introduction of an o-iodobenzyl moiety. Its bifunctional nature, featuring both a reactive benzylic
bromide and an aryl iodide, allows for participation in a variety of chemical transformations.

Table 1: General and Chemical Properties of 2-lodobenzyl bromide
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Identifier Value
IUPAC Name 1-(bromomethyl)-2-iodobenzene[1]
o-Bromo-2-iodotoluene, o-iodobenzyl
Synonyms )
bromide[2][3]
CAS Number 40400-13-3[1][2][4]

Molecular Formula

C7HeBrI[1][2]

Molecular Weight

296.93 g/mol [1][2]

Appearance

White to yellow or orange solid, powder, or
crystal[2][4]

Table 2: Physical and Spectroscopic Data

Property Value

Melting Point 52-60 °C[2][3][4][5]
Boiling Point 125 °C at 4 mmHg[2][3][6]
Solubility Soluble in Methanol[2][6]

Density (Predicted)

2.105 £ 0.06 g/cm3[6]

Flash Point

>110 °C (>230 °F) - closed cup[5][6]

Spectroscopic Analysis

Spectroscopic data is crucial for the identification and characterization of 2-lodobenzyl

bromide.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are used to

confirm the molecular structure. While specific peak assignments require experimental data,

the *H NMR spectrum is available for reference.[7]

« Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic bands for the

aromatic ring and the alkyl halide functional groups. Key absorptions include the C-Br
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stretch, typically found in the 690-515 cm~1 region, and the C-H wag of the -CHzBr group
from 1300-1150 cm~1.[8] An ATR-IR spectrum has been recorded using a Bruker Tensor 27
FT-IR instrument.[1]

e Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the
compound. Due to the presence of bromine, the mass spectrum would show a characteristic
isotopic pattern. However, as iodine is monoisotopic (*2’), it does not contribute additional
isotopic peaks.[9]

Chemical Reactivity and Stability
2-lodobenzyl bromide is a reactive compound, primarily due to the lability of the benzylic

bromide.

o Reactivity: The benzylic bromide is susceptible to nucleophilic substitution reactions (SN2),
making it an effective alkylating agent.[5][10] The aryl iodide can participate in various cross-
coupling reactions, such as Suzuki, Heck, or Sonogashira coupling, which are fundamental
in the synthesis of complex organic molecules.

 Stability and Storage: The compound is sensitive to light, moisture, and air.[2][11] It should
be stored in a cool, dark place, preferably refrigerated (2-8°C) and under an inert
atmosphere to prevent degradation.[2][6][11]

» Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong
bases.[11]

Experimental Protocols
Synthesis of 2-lodobenzyl bromide from 2-lodobenzyl
alcohol

This protocol describes a common method for synthesizing 2-lodobenzyl bromide.[4][6]
Reagents:
e 2-lodobenzyl alcohol (1.0 eq)

e 48% Hydrobromic acid (HBr)
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98% Sulfuric acid (H2S0a)
Dichloromethane (CH2Cl2)

Anhydrous magnesium sulfate (MgSQOa)
Silica gel

Hexane

Procedure:

Reaction Setup: To 2-iodobenzyl alcohol (e.g., 0.94 g, 4.0 mmol), add 48% hydrobromic acid
(20 mL) and 98% sulfuric acid (2 mL).

Heating: Place the resulting suspension in an oil bath and heat to 150 °C with stirring for 2
hours.

Work-up: After the reaction is complete, cool the mixture to room temperature.
Extraction: Extract the product with dichloromethane (2 x 10 mL).

Drying and Concentration: Combine the organic layers, dry with anhydrous magnesium
sulfate, and concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude product by flash column chromatography on silica gel, using a
0-20% dichloromethane/hexane gradient elution. This yields the target compound with a
reported yield of 84%.[4][6]

: 3 Purification
Reaction Work-up & Extraction

g ] Add HBr & H2S04 ] [ . Dry (MgSOa4) & Flash Column Pure 2-lodobenzyl
[2 lodobenzyl Alcohol [ Heat to 150°C, 2h }Hb[Cool to RT Extract with CH2Clz }H{ Concentrate Chromatography e
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Caption: Synthesis workflow for 2-lodobenzyl bromide.

Safety and Handling

2-lodobenzyl bromide is a hazardous substance and must be handled with appropriate safety

precautions.

Table 3: GHS Hazard and Precautionary Statements
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Category Code Description
Signal Word Danger [1112]

Causes severe skin burns and
Hazard Statements H314

eye damage.[1][2][12]

H302 Harmful if swallowed.[1]
May cause allergy or asthma
H334 symptoms or breathing

difficulties if inhaled.[1]

Precautionary Statements

P260

Do not breathe

dust/fume/gas/mist/vapors/spr

ay.

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.

P301+P330+P331

IF SWALLOWED: rinse mouth.

Do NOT induce vomiting.

P303+P361+P353

IF ON SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with

water/shower.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
present and easy to do.

Continue rinsing.

P405

Store locked up.[12]

Handling Recommendations:

e Use only in a well-ventilated area, preferably under a chemical fume hood.[11][12]
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Wear appropriate Personal Protective Equipment (PPE), including impervious gloves, tightly
sealed goggles, a face shield, and a suitable respirator.[12]

Ensure eyewash stations and safety showers are readily accessible.[11]

Avoid formation of dust.[11]

Wash hands thoroughly after handling.[11]

Chemical Hazards

2-lodobenzyl Bromide
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Caption: Logical relationship between hazards and safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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